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Compound of Interest

Compound Name: Indium(III) acetylacetonate

Cat. No.: B16366026

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available health and safety data

for Indium(III) acetylacetonate. It is intended to inform researchers, scientists, and drug

development professionals about the potential hazards, handling precautions, and toxicological

profile of this compound.

Disclaimer: Specific experimental toxicology data for Indium(III) acetylacetonate is limited in

the publicly available literature. Much of the detailed toxicological information presented in this

guide is based on studies of other indium compounds, such as indium tin oxide (ITO) and

indium salts. While this information provides valuable insight into the potential hazards of

indium compounds in general, it should be interpreted with caution as the toxicological

properties of Indium(III) acetylacetonate may differ.

Chemical and Physical Properties
A summary of the key chemical and physical properties of Indium(III) acetylacetonate is

provided below.
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Property Value Reference

Synonyms

In(acac)3, Indium

tris(acetylacetonate), Tris(2,4-

pentanedionato)indium

[1]

CAS Number 14405-45-9 [1]

Molecular Formula C15H21InO6 [1]

Molecular Weight 412.14 g/mol [1]

Appearance
Off-white to light yellow

powder/solid
[1]

Melting Point 184-192 °C [1]

Boiling Point 260-280 °C [1]

Water Solubility Negligible [1]

Specific Gravity 1.410 [1]

Hazard Identification and Classification
Indium(III) acetylacetonate is classified as a hazardous substance. The following table

summarizes its GHS classification.
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Acute Toxicity, Dermal 4
H312: Harmful in contact with

skin

Acute Toxicity, Inhalation 4 H332: Harmful if inhaled

Skin Irritation 2 H315: Causes skin irritation

Eye Irritation 2
H319: Causes serious eye

irritation

Specific Target Organ Toxicity -

Single Exposure
3 (Respiratory tract irritation)

H335: May cause respiratory

irritation

Carcinogenicity 2
H351: Suspected of causing

cancer

Data sourced from multiple safety data sheets.

Signal Word: Warning

Hazard Pictograms:

Health Hazard

Exclamation Mark

Toxicological Data
Specific toxicological studies on Indium(III) acetylacetonate are scarce. The available data,

along with information extrapolated from other indium compounds, are presented below.
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Endpoint Species Route Value Remarks Reference

Acute Toxicity Mouse Intravenous
LD50: 79

mg/kg

Carcinogenici

ty
- -

Limited

evidence in

animal

studies

The

International

Agency for

Research on

Cancer

(IARC) has

not classified

Indium(III)

acetylacetona

te. However,

some indium

compounds

like Indium

Phosphide

(InP) are

classified as

Group 2A

(probably

carcinogenic

to humans)

and Indium

Tin Oxide

(ITO) as

Group 2B

(possibly

carcinogenic

to humans)

based on

animal

studies.[2]

[3]

Germ Cell

Mutagenicity
- -

No data

available
[3]
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Reproductive

Toxicity
- -

No data

available

Studies on

other indium

compounds

like InAs, InP,

and ITO have

shown

testicular

damage in

animals.[2]

[3]

Experimental Protocols
Detailed experimental protocols for toxicological studies specifically on Indium(III)
acetylacetonate are not readily available. Therefore, this section outlines standardized and

generic protocols that are typically followed for the assessment of such chemicals.

Acute Oral Toxicity - Up-and-Down Procedure (UDP)
(OECD TG 425)
This method is used to estimate the LD50 value.

Animal Model: Typically, female rats are used. Animals are fasted prior to dosing.

Dosing: The substance is administered orally by gavage. Dosing is performed sequentially in

single animals.

Procedure: The first animal receives a dose at a level expected to be toxic. If the animal

survives, the next animal receives a higher dose. If it dies, the next animal receives a lower

dose. The dose interval is typically a factor of 3.2.

Observation: Animals are observed for mortality and clinical signs of toxicity for at least 14

days.

Data Analysis: The LD50 is calculated using the maximum likelihood method based on the

survival outcomes.
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In Vitro Skin Irritation: Reconstructed Human Epidermis
Test Method (OECD TG 439)
This in vitro method assesses the potential of a substance to cause skin irritation.

Test System: A reconstructed human epidermis model (e.g., EpiDerm™, EpiSkin™) is used.

Application: The test substance is applied topically to the surface of the skin tissue.

Exposure and Post-Incubation: Tissues are exposed to the substance for a defined period

(e.g., 60 minutes), followed by a post-incubation period (e.g., 42 hours).

Viability Assessment: Tissue viability is determined by measuring the reduction of MTT (3-

(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to formazan by mitochondrial

dehydrogenases of viable cells.

Classification: A substance is identified as an irritant if the mean tissue viability is reduced

below a certain threshold (e.g., ≤ 50%).

In Vitro Eye Irritation: Reconstructed Human Cornea-like
Epithelium (RhCE) Test Method (OECD TG 492)
This in vitro method is used to identify chemicals that can cause serious eye damage or eye

irritation.

Test System: A three-dimensional reconstructed human cornea-like epithelial model is used.

Application: The test substance (liquid or solid) is applied to the epithelial surface.

Exposure: Tissues are exposed for a defined period (e.g., 30 minutes for liquids, 6 hours for

solids).

Viability Assessment: Cell viability is measured using the MTT assay.

Classification: A chemical is classified as an eye irritant or corrosive if the mean tissue

viability is reduced below a specific cut-off value (e.g., ≤ 60%).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 12 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16366026?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Signaling Pathways and Mechanisms of Toxicity
(Inferred from other Indium Compounds)
While specific studies on the signaling pathways affected by Indium(III) acetylacetonate are

lacking, research on other indium compounds, such as indium nitrate and indium tin oxide,

suggests potential mechanisms of toxicity. These studies indicate that indium compounds can

induce cellular stress and inflammatory responses.[3][4]

Induction of Endoplasmic Reticulum (ER) Stress and
Oxidative Stress
Studies on indium nitrate have shown that it can lead to the induction of the endoplasmic

reticulum (ER) stress response.[4] This involves the upregulation of key ER stress genes like

BiP and atf6, ultimately leading to the induction of the pro-apoptotic marker gene CHOP.[4]

Concurrently, indium compounds have been shown to induce the production of reactive oxygen

species (ROS), leading to oxidative stress.[3][4]

Pro-inflammatory Response
Exposure to indium compounds has been linked to a pro-inflammatory response, characterized

by the increased expression of cytokines such as Interleukin-8 (IL-8) and Tumor Necrosis

Factor-alpha (TNF-α).[3][4] This inflammatory response is a key component of the cellular

damage caused by these compounds.

Visualizations
Potential Toxicological Workflow for Indium(III)
acetylacetonate
The following diagram illustrates a logical workflow for the toxicological assessment of a

chemical like Indium(III) acetylacetonate, starting from basic characterization to more

complex in vivo studies.
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Caption: A generalized workflow for the toxicological assessment of a chemical substance.
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Inferred Signaling Pathway for Indium Compound-
Induced Cellular Stress
This diagram illustrates the potential signaling pathways involved in cellular responses to

indium compound exposure, as inferred from studies on related compounds.

Indium Compound Exposure

ER Stress Oxidative Stress (ROS)

CHOP Induction

Inflammation

Apoptosis

Cytokine Release (IL-8, TNF-α)

Click to download full resolution via product page

Caption: Inferred signaling cascade for indium compound-induced cellular toxicity.

Handling and Safety Precautions
Given the hazardous nature of Indium(III) acetylacetonate, strict safety measures should be

implemented during its handling and storage.

Engineering Controls
Work in a well-ventilated area, preferably in a chemical fume hood.
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Ensure eyewash stations and safety showers are readily accessible.

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear chemical safety goggles and/or a face shield.

Skin Protection: Wear impervious gloves (e.g., nitrile rubber) and protective clothing to

prevent skin contact.

Respiratory Protection: If dusts are generated, use a NIOSH-approved respirator with a

particulate filter.

Handling Procedures
Avoid contact with skin, eyes, and clothing.

Avoid inhalation of dust.

Do not eat, drink, or smoke in areas where the chemical is handled.

Wash hands thoroughly after handling.

Storage
Store in a tightly closed container in a dry, cool, and well-ventilated place.

Keep away from incompatible materials such as strong oxidizing agents.

First Aid Measures
Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention.

Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove

contaminated clothing. Seek medical attention if irritation persists.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 12 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16366026?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and seek immediate medical attention.

Disposal Considerations
Dispose of waste material in accordance with all applicable federal, state, and local

environmental regulations. Do not allow the material to enter drains or watercourses.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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